Cas no 179400-18-1 (5-(propan-2-yl)pyridine-2-sulfonamide)

• Product Name: 5-(propan-2-yl)pyridine-2-sulfonamide
• CAS No: 179400-18-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 137195
• PubChem ID: 18184193
• Update Time: 2025-11-02

5-(propan-2-yl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide,5-(1-methylethyl)-
• 2-Pyridinesulfonamide,5-(1-methylethyl)-(9CI)
• 5-ISOPROPYL-2-PYRIDINE SULFONAMIDE
• 5-Isopropylpyridine-2-sulfonamide
• 5-(propan-2-yl)pyridine-2-sulfonamide
• GS2471
• SCHEMBL6179639
• 5-(1-Methylethyl)-2-pyridinesulfonamide
• SB21371
• 179400-18-1
• 5-Isopropyl-2-pyridinesulfonamide
• 5-propan-2-ylpyridine-2-sulfonamide
• FT-0747400
• DTXSID901280955
• YMGPPCIQOPLDKE-UHFFFAOYSA-N
• 5-isopropyl-pyridine-2-sulfonamide
• AKOS015911377
• 5-isopropyl-2-pyridine-sulphonamide
• DA-17985
• G74949

• Inchi： 1S/C8H12N2O2S/c1-6(2)7-3-4-8(10-5-7)13(9,11)12/h3-6H,1-2H3,(H2,9,11,12)
• InChI Key： YMGPPCIQOPLDKE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=N1)C(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.238
• Boiling Point: 366.4 °C at 760 mmHg
• Flash Point: 175.4 °C
• PSA: 81.43000
• LogP: 2.63350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-(propan-2-yl)pyridine-2-sulfonamide

5-(Propan-2-yl)pyridine-2-sulfonamide (CAS No. 179400-18-1): A Comprehensive Overview

5-(Propan-2-yl)pyridine-2-sulfonamide (CAS No. 179400-18-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This sulfonamide derivative, featuring a pyridine core substituted with an isopropyl group, exhibits unique physicochemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.

The molecular structure of 5-(propan-2-yl)pyridine-2-sulfonamide combines the aromaticity of pyridine with the electron-withdrawing characteristics of the sulfonamide group. This combination results in a compound with distinct electronic properties, which are crucial for its reactivity and interaction with biological targets. The isopropyl substituent further enhances its lipophilicity, making it an attractive candidate for drug design and other applications requiring balanced solubility.

In recent years, the demand for sulfonamide-based compounds like 5-(propan-2-yl)pyridine-2-sulfonamide has surged, driven by their utility in developing new pharmaceuticals. The compound's ability to act as a bioisostere for carboxylic acids and other functional groups has made it a popular choice in drug discovery. Additionally, its potential as a building block for metal-organic frameworks (MOFs) and other advanced materials has sparked interest in material science circles.

One of the most searched topics related to 5-(propan-2-yl)pyridine-2-sulfonamide is its role in enzyme inhibition. Researchers are investigating its efficacy as an inhibitor for various enzymes, including carbonic anhydrases and kinases, which are critical targets in treating diseases like cancer and glaucoma. The compound's sulfonamide moiety is particularly effective in binding to the active sites of these enzymes, making it a promising candidate for therapeutic development.

Another area of growing interest is the application of 5-(propan-2-yl)pyridine-2-sulfonamide in agrochemical formulations. Its structural features allow it to interact with plant enzymes and pests, offering potential uses in herbicides and fungicides. The agrochemical industry is actively exploring its derivatives to enhance crop protection while minimizing environmental impact, aligning with the global push for sustainable agriculture.

From a synthetic chemistry perspective, 5-(propan-2-yl)pyridine-2-sulfonamide serves as a versatile intermediate. Its reactivity enables the introduction of various functional groups, facilitating the creation of diverse chemical libraries for high-throughput screening. This adaptability is particularly valuable in combinatorial chemistry, where rapid generation of compound variants is essential for identifying lead molecules.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are frequently queried in scientific databases. These parameters are critical for formulating 5-(propan-2-yl)pyridine-2-sulfonamide in different applications, whether in pharmaceuticals or materials science. Understanding these properties helps researchers optimize its use in specific contexts, ensuring maximum efficacy and safety.

Market trends indicate a rising demand for sulfonamide derivatives, with 5-(propan-2-yl)pyridine-2-sulfonamide being no exception. Pharmaceutical companies and research institutions are investing heavily in exploring its potential, driven by the need for novel therapeutic agents and functional materials. The compound's patent landscape is also evolving, with several applications filed for its use in various domains.

In conclusion, 5-(propan-2-yl)pyridine-2-sulfonamide (CAS No. 179400-18-1) represents a compelling example of how tailored chemical structures can address diverse scientific and industrial challenges. Its applications span from drug discovery to sustainable agriculture, reflecting its broad utility. As research continues to uncover new possibilities, this compound is poised to play an increasingly prominent role in advancing science and technology.